Cas no 80155-52-8 (Cyclopentadienylindenylzirconium dichloride)

• Product Name: Cyclopentadienylindenylzirconium dichloride
• CAS No: 80155-52-8
• MF: C₁₄H₁₂Cl₂Zr
• MW: 342.375081062317
• CID: 60190
• Update Time: 2024-01-24

Cyclopentadienylindenylzirconium dichloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentadienylindenylzirconium dichloride
• (CYCLOPENTADIENYL)(INDENYL)ZIRCONIUM(IV) DICHLORIDE
• cyclopenta-1,3-diene,1H-inden-1-ide,zirconium(4+),dichloride
• (CYCLOPENTADIENYL)(INDENYL)ZIRCONIUM DICHLORIDE
• Dichloro(cyclopentadienyl)(indenyl)zirconium
• Zirconium,dichloro(h5-2,4-cyclopentadien-1-yl)[(1,2,3,3a,7a-h)-1H-inden-1-yl]
• Cyclopentadienylindenylzirconiumdichloride
• Zirconium, dichloro(h5-2,4-cyclopentadien-1-yl)[(1,2,3,3a,7a-h)-1H-inden-1-yl]-

• Inchi： 1S/C9H7.C5H5.2ClH.Zr/c1-2-5-9-7-3-6-8(9)4-1;1-2-4-5-3-1;;;/h1-7H;1-5H;2*1H;/q;;;;+2/p-2
• InChI Key： SSLYIXHGTXGSJZ-UHFFFAOYSA-L
• SMILES： [C]12C=CC=C[C]1[CH][CH][CH]2.[CH]1[CH][CH][CH][CH]1.[Zr](Cl)Cl |^1:0,5,6,7,8,9,10,11,12,13|

Computed Properties

• Exact Mass: 339.93600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Light yellow or brown crystalline or crystalline powder.
• PSA: 0.00000
• LogP: 4.28840
• Solubility: Insoluble in water.